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Compound of Interest

Compound Name: Fmoc-Glu(O-2-PhiPr)-OH

Cat. No.: B7766499

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fmoc-Glu(O-2-PhiPr)-
OH, a quasi-orthogonally-protected glutamic acid derivative. It is a valuable tool in peptide
synthesis, particularly for the creation of cyclic peptides and for use in library synthesis due to
the selective deprotection of the 2-phenylisopropyl (O-2-PhiPr) group. Adherence to these
guidelines is crucial for ensuring laboratory safety and maintaining the integrity of the
compound.

Chemical and Physical Properties

Fmoc-Glu(O-2-PhiPr)-OH is a white to pale yellow or beige powder.[1]

Property Value Source
CAS Number 200616-39-3 [1][2][3]
Molecular Formula C29H29NO6 [11[2][3]
Molecular Weight 487.54 g/mol [11[3]
Form Powder [1112]
pKa 3.69 £ 0.10 (Predicted) [1]
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Hazard Identification and Safety Classifications

While specific GHS classification data is not readily available, the compound is classified as a
combustible solid. General precautions for handling chemical powders should be observed.

Hazard Classification Details Source
Storage Class Code 11 - Combustible Solids

WGK (Water Hazard Class) WGK 2

GHS Pictograms No data available [1]

GHS Signal Word No data available [1]

GHS Hazard Statements No data available [1]

GHS Precautionary ]
No data available [1]
Statements

Handling and Storage

Proper handling and storage are vital to maintain the quality and stability of Fmoc-Glu(O-2-
PhiPr)-OH and to ensure the safety of laboratory personnel.

Storage Recommendations

Storage conditions can vary by supplier. For general guidance:

Short-term: Store at 4°C for up to one week.[2]

Long-term: For extended periods, store at -20°C to -80°C.[2] Some suppliers indicate a
storage temperature of 15-25°C. Always refer to the supplier-specific recommendations.

The lyophilized form generally has a shelf life of 6 months when stored at -20°C/-80°C.[2]

Keep the container tightly closed in a dry and well-ventilated place.

General Handling Precautions

¢ Avoid inhalation of dust.
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Avoid contact with skin and eyes.

Use in a well-ventilated area or under a fume hood.

Keep away from heat and sources of ignition.

Wash hands thoroughly after handling.

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted for specific laboratory procedures. However, the
following PPE is generally recommended:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust
respirator is recommended.

Spill and Accidental Release Measures

o Small Spills: Carefully sweep up the spilled solid and place it into a suitable, labeled
container for disposal. Avoid generating dust.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Use
a shovel to collect the material and place it in a designated waste container.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Diagrams
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Experimental Workflow: Handling Fmoc-Glu(O-2-PhiPr)-OH
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Caption: General workflow for handling Fmoc-Glu(O-2-PhiPr)-OH powder.
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Caption: Logical relationship for hazard mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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